BE“GHE Foundational & Exploratory

Check Availability & Pricing

N,3,5-trihydroxybenzamide CAS number

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: N, 3,5-trihydroxybenzamide
CAS No.: 30697-84-8
Cat. No.: B1628004
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An In-depth Technical Guide to N,3,5-Trihydroxybenzamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N,3,5-trihydroxybenzamide, a
hydroxamic acid derivative of significant interest in medicinal chemistry. While direct literature
on this specific isomer is emerging, its structural motifs—a 3,5-dihydroxyphenyl (resorcinol)
core and a hydroxamic acid functional group—are well-established pharmacophores. This
document synthesizes available data with established principles of organic synthesis and
medicinal chemistry to serve as a foundational resource. We will cover the compound's
chemical identity, propose a robust synthetic pathway with detailed protocols, discuss methods
for its characterization, and explore its potential therapeutic applications based on structure-
activity relationships. This guide is designed to equip researchers and drug development
professionals with the technical knowledge and practical methodologies required to investigate
N,3,5-trihydroxybenzamide and its derivatives as potential therapeutic agents.

Chemical Identity and Physicochemical Properties
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N,3,5-Trihydroxybenzamide, also known by its IUPAC name 3,5-dihydroxybenzohydroxamic
acid, is a small organic molecule that combines the structural features of a phenol and a
hydroxamic acid.[1] The hydroxamic acid moiety (-CONHOH) is a powerful metal-chelating
group, making it a cornerstone for the design of various enzyme inhibitors.[2] The 3,5-dihydroxy
substitution pattern on the aromatic ring is known to contribute to antioxidant properties and
interactions with biological targets.[3][4]

Property Value Source

Not explicitly assigned; often
CAS Number cataloged under its IUPAC -

name or by vendors.

3,5-
IUPAC Name Dihydroxybenzohydroxamic [1]
acid
Preferred IUPAC Name N,3,5-Trihydroxybenzamide [1]
Molecular Formula C7H7NOa4 [1]
Molecular Weight 169.136 g/mol [1]
_ ONC(=0)C1=CC(0)=CC(0)=C
Canonical SMILES 1 [1]
OHKFEVMKEGNRCR-
InChiKey [1]

UHFFFAOYSA-N

Expected to be a solid powder
Appearance Inferred
or crystals.

Expected to be soluble in polar
Solubility organic solvents like methanol, Inferred
ethanol, and DMSO.

Synthesis and Purification

The synthesis of N,3,5-trihydroxybenzamide is logically approached via a two-step process
starting from the commercially available 3,5-dihydroxybenzoic acid. The core principle involves
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the activation of the carboxylic acid, followed by nucleophilic substitution with hydroxylamine.[2]
[5] This method is favored as it prevents the formation of unwanted byproducts that could arise
from direct condensation.

Fig 1. Proposed synthetic workflow for N,3,5-trihydroxybenzamide.

Experimental Protocol: Two-Step Synthesis

This protocol is adapted from established methods for synthesizing hydroxamic acids from their
corresponding carboxylic acids.[2][5]

Step 1: Synthesis of Methyl 3,5-dihydroxybenzoate (Ester Intermediate)

e Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 10.0 g (64.9
mmol) of 3,5-dihydroxybenzoic acid in 150 mL of anhydrous methanol.

o Catalysis: Carefully add 1 mL of concentrated sulfuric acid dropwise to the stirring solution.
The acid acts as a catalyst for the Fischer esterification.

o Reaction: Heat the mixture to reflux and maintain for 4-6 hours. The progress of the reaction
should be monitored by Thin-Layer Chromatography (TLC) until the starting material is
consumed.

o Work-up: After cooling to room temperature, neutralize the catalyst by slowly adding a
saturated solution of sodium bicarbonate until effervescence ceases.

¢ [solation: Remove the methanol under reduced pressure using a rotary evaporator. The
resulting aqueous residue can be extracted three times with ethyl acetate. Combine the
organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield
the crude methyl 3,5-dihydroxybenzoate. This intermediate can be purified by
recrystallization from an ethanol/water mixture if necessary.

Step 2: Formation of N,3,5-Trihydroxybenzamide

o Hydroxylamine Preparation: In a separate flask, prepare a fresh solution of hydroxylamine.
Dissolve 1.2 equivalents of hydroxylamine hydrochloride in methanol, and add 1.2
equivalents of a methanolic solution of a strong base (e.g., potassium hydroxide). The
precipitation of KCl indicates the formation of free hydroxylamine. Filter off the salt.
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e Reaction: Dissolve the crude methyl 3,5-dihydroxybenzoate from Step 1 in methanol. Slowly
add the prepared hydroxylamine solution to the ester solution.

e Monitoring: Stir the reaction mixture at room temperature. The reaction progress can be
monitored by TLC. A colorimetric test can also be used: a small aliquot of the reaction
mixture will turn a deep burgundy color upon addition of an acidic solution of ferric chloride
(FeCls) if the hydroxamic acid is present.

« |solation and Purification: Once the reaction is complete, acidify the mixture with dilute HCI to
a pH of ~3-4. This will precipitate the crude N,3,5-trihydroxybenzamide. Collect the solid by
filtration, wash with cold water, and dry. The primary method for purification is
recrystallization, often from an ethanol/water or methanol/water solvent system.[5]

Potential Therapeutic Applications and Biological
Rationale

The therapeutic potential of N,3,5-trihydroxybenzamide can be inferred from its constituent
functional groups. The molecule serves as a scaffold for developing agents that target a variety

of biological processes.

N,3,5-Trihydroxybenzamide

3,5-Dihydroxy- Hydroxamic Acid
phenyl Moiety (-CONHOH)

'mtion Substrate mimicry \Binds to Zn2* in active site
Antioxidant Activity Tyrosinase Inhibition HDAC Inhibition
(Radical Scavenging) (Hyperpigmentation) (Anticancer)

Bidentate ligand

Metal Chelation
(Fe3+, Zn2+)

Click to download full resolution via product page

Fig 2. Structure-Activity Relationship (SAR) diagram for N,3,5-trihydroxybenzamide.

e Enzyme Inhibition: Hydroxamic acids are classic zinc-binding groups and are featured in
several FDA-approved drugs that inhibit metalloenzymes, most notably histone deacetylases
(HDACSs).[2] The N,3,5-trihydroxybenzamide scaffold is therefore a prime candidate for
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developing novel HDAC inhibitors for oncology applications. Furthermore, dihydroxybenzene
structures are known to inhibit tyrosinase, a key enzyme in melanin production, suggesting
potential applications in treating hyperpigmentation.[3]

o Antioxidant Activity: Phenolic compounds, especially those with multiple hydroxyl groups like
the resorcinol moiety in this molecule, are potent antioxidants.[4] They can neutralize harmful
free radicals through hydrogen atom donation. This property is foundational to developing
agents that can mitigate oxidative stress, a pathological component of numerous diseases
including neurodegeneration and cardiovascular disease.

 lron Chelation: The hydroxamic acid group is a strong chelator of ferric iron (Fe3*). This has
led to the development of hydroxamic acid-based drugs for treating iron overload conditions.
[2](6] Derivatives of N,3,5-trihydroxybenzamide could be explored for similar therapeutic
purposes.

Key Experimental Protocols for Biological
Evaluation

To validate the therapeutic potential, standardized in vitro assays are essential. The following
protocols provide a framework for initial screening.

Protocol: DPPH Free Radical Scavenging Assay
(Antioxidant Activity)

This assay quantifies the ability of a compound to act as a free radical scavenger. It is based
on the reduction of the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.[4][7]

o Preparation: Prepare a stock solution of the test compound (N,3,5-trihydroxybenzamide) in
methanol. Prepare a series of dilutions to determine the I1Cso value. Ascorbic acid or Trolox
should be used as a positive control.

o Assay: In a 96-well plate, add 100 pL of a methanolic solution of DPPH (typically ~0.1 mM)
to 100 pL of each compound dilution.

 Incubation: Incubate the plate in the dark at room temperature for 30 minutes.
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e Measurement: Measure the absorbance at ~517 nm using a microplate reader. The
decrease in absorbance corresponds to the reduction of the DPPH radical.

o Calculation: The percentage of scavenging activity is calculated using the formula:
[(A_control - A_sample) / A_control] * 100, where A_control is the absorbance of the DPPH

solution without the sample.
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Fig 3. Workflow for the DPPH antioxidant activity assay.

Conclusion and Future Directions

N,3,5-trihydroxybenzamide is a molecule with significant, albeit largely unexplored,
therapeutic potential. Its synthesis is straightforward from common starting materials, and its
structure contains validated pharmacophores for enzyme inhibition and antioxidant activity. This
guide provides the foundational chemical and biological framework for its investigation.

Future research should focus on:

» Definitive Synthesis and Characterization: Executing the proposed synthesis and performing
full spectroscopic characterization (NMR, IR, MS) to create a public reference standard.

 In Vitro Screening: Systematically screening the compound against a panel of
metalloenzymes (especially HDACs and tyrosinase) and in various antioxidant assays.

o Derivative Synthesis: Using the N,3,5-trihydroxybenzamide scaffold as a starting point for
creating a library of derivatives to conduct structure-activity relationship (SAR) studies and
optimize potency and selectivity for specific biological targets.

By leveraging the principles and protocols outlined herein, the scientific community can
effectively unlock the potential of this promising chemical entity.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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